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Compound of Interest

Compound Name: 4-Epioxytetracycline

Cat. No.: B607346

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Epioxytetracycline is a tetracycline antibiotic and a significant sterecisomer of
oxytetracycline. As an epimer, it differs from the parent compound in the stereochemical
configuration at the fourth carbon position. This structural alteration has profound implications
for its biological activity, rendering it substantially less potent as an antibacterial agent. Despite
its reduced antibiotic efficacy, 4-epioxytetracycline is a crucial compound of study for
researchers and professionals in drug development and food safety. Its presence as a common
degradation product in oxytetracycline formulations necessitates reliable methods for its
detection and quantification to ensure the quality, stability, and safety of pharmaceutical
products and food commaodities. This guide provides a comprehensive overview of the
chemical structure, properties, and analytical methodologies related to 4-epioxytetracycline.

Chemical Structure

The chemical structure of 4-epioxytetracycline is foundational to understanding its properties
and biological interactions. The IUPAC name for 4-epioxytetracycline is
(4R,4aR,5S,5aR,6S,12aS)-4-(dimethylamino)-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-
dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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